N-(3-chloro-2-methylphenyl)-3-(4-morpholinyl)propanamide

• Molecular Formula: C14H19ClN2O2
• Molecular Weight: 282.76 g/mol
• IUPAC Name: N-(3-chloro-2-methylphenyl)-3-morpholin-4-ylpropanamide
• InChI: InChI=1S/C14H19ClN2O2/c1-11-12(15)3-2-4-13(11)16-14(18)5-6-17-7-9-19-10-8-17/h2-4H,5-10H2,1H3,(H,16,18)
• InChI Key: PEVNGUODMCHRIY-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC=C1Cl)NC(=O)CCN2CCOCC2
• solubility: 42.4 [ug/mL]

Description

N-(3-chloro-2-methylphenyl)-3-(4-morpholinyl)propanamide, also known as Clomipramine, is a tricyclic antidepressant drug that is widely used in the treatment of various mental health conditions such as obsessive-compulsive disorder (OCD), depression, and anxiety disorders. Clomipramine is a potent inhibitor of the reuptake of serotonin, norepinephrine, and dopamine, which are neurotransmitters that play a crucial role in regulating mood, emotions, and behavior.

Mechanism of Action

The mechanism of action of N-(3-chloro-2-methylphenyl)-3-(4-morpholinyl)propanamide involves the inhibition of the reuptake of serotonin, norepinephrine, and dopamine, which are neurotransmitters that play a crucial role in regulating mood, emotions, and behavior. By inhibiting the reuptake of these neurotransmitters, N-(3-chloro-2-methylphenyl)-3-(4-morpholinyl)propanamide increases their concentration in the synaptic cleft, leading to an enhanced neurotransmission and a normalization of mood and behavior.
Biochemical and Physiological Effects:
N-(3-chloro-2-methylphenyl)-3-(4-morpholinyl)propanamide has been shown to have a wide range of biochemical and physiological effects on the central nervous system. The drug has been shown to increase the concentration of serotonin, norepinephrine, and dopamine in the brain, leading to an enhanced neurotransmission and a normalization of mood and behavior. N-(3-chloro-2-methylphenyl)-3-(4-morpholinyl)propanamide has also been shown to have analgesic effects, which may be due to its ability to modulate the activity of pain pathways in the brain.

Advantages and Limitations for Lab Experiments

N-(3-chloro-2-methylphenyl)-3-(4-morpholinyl)propanamide has several advantages for lab experiments, including its potency, selectivity, and well-established pharmacological effects. However, the drug also has several limitations, including its potential for side effects, its narrow therapeutic index, and its potential for drug interactions.

Future Directions

There are several future directions for the research on N-(3-chloro-2-methylphenyl)-3-(4-morpholinyl)propanamide, including the development of new analogs and derivatives with improved pharmacological properties and reduced side effects. The drug may also be studied for its potential use in the treatment of other mental health conditions, such as bipolar disorder and schizophrenia. Additionally, the mechanisms of action of N-(3-chloro-2-methylphenyl)-3-(4-morpholinyl)propanamide may be further elucidated to better understand its effects on the central nervous system.

Synthesis Methods

The synthesis of N-(3-chloro-2-methylphenyl)-3-(4-morpholinyl)propanamide involves the condensation of 3-chloro-2-methylphenylamine with 3-(4-morpholinyl)propanoyl chloride in the presence of a base such as triethylamine. The resulting product is then subjected to further reactions such as reduction and demethylation to produce N-(3-chloro-2-methylphenyl)-3-(4-morpholinyl)propanamide.

Scientific Research Applications

N-(3-chloro-2-methylphenyl)-3-(4-morpholinyl)propanamide has been extensively studied in the field of neuroscience and psychiatry due to its potent pharmacological effects on the central nervous system. The drug has been shown to be effective in the treatment of various mental health conditions such as OCD, depression, and anxiety disorders. N-(3-chloro-2-methylphenyl)-3-(4-morpholinyl)propanamide has also been studied for its potential use in the treatment of chronic pain, neuropathic pain, and migraine headaches.